Cas no 1369057-90-8 (1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-)
1369057-90-8 structure
Product Name:1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-
CAS No:1369057-90-8
MF:C13H17FN2
MW:220.285886526108
CID:5265231
PubChem ID:82494112
Update Time:2024-03-01
1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-
-
- Inchi: 1S/C13H17FN2/c1-9(15)3-4-10-8-16(2)13-7-11(14)5-6-12(10)13/h5-9H,3-4,15H2,1-2H3
- InChI Key: OZOZAHBKDJEAML-UHFFFAOYSA-N
- SMILES: C(C1=CN(C)C2=CC(F)=CC=C12)CC(N)C
Computed Properties
- Exact Mass: 220.13757671g/mol
- Monoisotopic Mass: 220.13757671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 31Ų
1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362576-0.05g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 0.05g |
$744.0 | 2023-03-07 | ||
| Enamine | EN300-362576-0.1g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 0.1g |
$779.0 | 2023-03-07 | ||
| Enamine | EN300-362576-0.25g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 0.25g |
$814.0 | 2023-03-07 | ||
| Enamine | EN300-362576-0.5g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 0.5g |
$849.0 | 2023-03-07 | ||
| Enamine | EN300-362576-1.0g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-362576-2.5g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 2.5g |
$1735.0 | 2023-03-07 | ||
| Enamine | EN300-362576-5.0g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 5.0g |
$2566.0 | 2023-03-07 | ||
| Enamine | EN300-362576-10.0g |
4-(6-fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 10.0g |
$3807.0 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01048080-1g |
4-(6-Fluoro-1-methyl-1H-indol-3-yl)butan-2-amine |
1369057-90-8 | 95% | 1g |
¥4403.0 | 2023-04-10 |
1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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